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Mpro Inhibitor Resistance Profiles

The table below summarizes the resistance of various Mpro mutations to three inhibitors, expressed as the

fold-change in IC50 value compared to the wild-type protease. A higher value indicates stronger resistance

[1].

Mpro Variant Nirmatrelvir Ensitrelvir FB2001
WT 1.0 1.0 1.0
S144A 8.0 17.3 2.7
E166A 21.2 35.2 13.1
E166V >300 77.9 23.7
L167F 9.6 20.3 4.2
A173V 15.8 1.3 1.7
M49L 0.9 21.4 0.4
L50F/E166V >300 20.9 6.8
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> How to interpret the table: The data reveals distinct resistance "fingerprints." For example, the E166V
mutation causes extreme resistance to nirmatrelvir but intermediate resistance to ensitrelvir and FB2001.
Conversely, M49L selectively causes resistance to ensitrelvir while remaining sensitive to the other two

drugs [1].

Experimental Protocols for Profiling Resistance

The resistance data in the table above is generated through a combination of biochemical and cellular assays.

The following workflow outlines the key steps in this process.
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Key Experimental Details:

¢ Gain-of-Signal Live Cell Assay: This is a robust, safe, and quantitative method that functions in a
physiologically relevant cellular environment. The assay is based on a reporter system where
expression of a luciferase gene is shut down by the proteolytic activity of wild-type Mpro. Inhibition of
Mpro (either by drugs or genetic mutations that compromise its activity) allows for reporter gene
expression and recovery of luminescent signal. This system can simultaneously measure the impact
of a mutation on both drug resistance and the inherent fitness (functionality) of the protease [1].

¢ Fluorescence Resonance Energy Transfer (FRET) Assay: This is a standard in vitro method to
measure enzyme kinetics and inhibition. A synthetic peptide substrate, derived from a native viral
polyprotein cleavage site (e.g., Mca-AVLQ!SGFRK(Dnp)-K), is labeled with a fluorescent donor and a
quenching acceptor. Cleavage of the peptide by Mpro separates the pair, resulting in a measurable
increase in fluorescence. The inhibitor's potency is determined by the concentration at which it
reduces the enzymatic activity by 50% (IC50) [2] [3].

Key Research Implications

¢ Distinct Resistance Profiles: The fact that nirmatrelvir, ensitrelvir, and FB2001 show different
resistance patterns suggests that these drugs are not cross-resistant. This implies that if a viral
variant becomes resistant to one therapy, another might still be effective [1].

e The Substrate Envelope Hypothesis: Research indicates that inhibitors designed to fit within the
conserved three-dimensional shape ("substrate envelope") of the natural protease substrates are less
likely to encounter resistance. Mutations that would interfere with such inhibitors would also likely
impair the protease's ability to recognize and process its essential viral substrates, thus making those
mutations harmful to the virus itself [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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